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Compound of Interest

Compound Name: 6,9-Diazaspiro[4.5]decane

CAS No.: 177-19-5

Cat. No.: B1319895

Get Quote

Introduction & Structural Context
The 6,9-diazaspiro[4.5]decane core (IUPAC: spiro[cyclopentane-1,2'-piperazine]) represents

a conformationally restricted diamine. Unlike its isomer 2,8-diazaspiro[4.5]decane

(spiro[piperidine-4,3'-pyrrolidine]), the 6,9-isomer places both nitrogen atoms within the six-

membered ring, creating a unique vector for substituent display.

Key Structural Features for Analysis:

Spiro-Quaternary Carbon (C5): The pivot point connecting the achiral cyclopentane ring to

the chiral (if substituted) or flexible piperazine ring. This is the diagnostic NMR anchor.

Aminal/Hemi-aminal Potential: Nitrogen at position 6 is directly attached to the spiro center.

In oxidized derivatives (e.g., 7,10-diones), this forms a urea or amide linkage critical for

stability.

Conformational Locking: The spiro-fusion restricts the piperazine ring chair flip, often leading

to distinct axial/equatorial proton environments resolvable by high-field NMR.
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Mass Spectrometry Protocol (LC-MS/ESI)
Experimental Setup

Instrument: Q-TOF or Orbitrap (High Resolution) recommended for exact mass confirmation.

Ionization Source: Electrospray Ionization (ESI), Positive Mode (+).

Mobile Phase:

A: Water + 0.1% Formic Acid (Protonation source).

B: Acetonitrile or Methanol.[1]

Gradient: 5% B to 95% B over 5-10 minutes (Polar amine elutes early; derivatives elute

later).

Data Interpretation & Fragmentation Logic
The parent molecule (C₈H₁₆N₂) and its common dione derivatives exhibit characteristic

fragmentation patterns driven by the stability of the spiro-junction.

Table 1: MS Data Profile
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Compound
Form

Formula
Monoisotopic
Mass (Da)

[M+H]⁺ (m/z)
Key
Fragments
(MS/MS)

Parent Amine C₈H₁₆N₂ 140.13 141.14

124.11 (Loss of

NH₃)112.10

(Loss of C₂H₄ -

Piperazine retro-

cleavage)71.07

(Cyclopentane

ring loss)

7,10-Dione C₈H₁₂N₂O₂ 168.09 169.10

141.10 (Loss of

CO)126.08 (Loss

of NCO/Ring

opening)

8-Methyl-Dione C₉H₁₄N₂O₂ 182.11 183.11

168.08

(Demethylation)1

55.10 (Loss of

CO)

Fragmentation Pathway Visualization
The following diagram illustrates the logical fragmentation pathways for the parent scaffold

under Collision Induced Dissociation (CID).
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Click to download full resolution via product page

Caption: Predicted ESI+ fragmentation pathway for 6,9-diazaspiro[4.5]decane, highlighting

the stability of the cyclopentyl ring versus the friability of the heterocycle.

NMR Spectroscopy Protocol
Sample Preparation

Solvent:

CDCl3: Standard for non-polar derivatives (e.g., N-protected).

DMSO-d6: Required for the free amine (salt forms) or dione derivatives due to hydrogen

bonding and solubility.

D2O: For dihydrochloride salts (common storage form).

Concentration: 5-10 mg in 600 µL solvent.

Reference: TMS (0.00 ppm) or residual solvent peak (DMSO quintet 2.50 ppm).

1H NMR Analysis (400/500 MHz)
The spiro-center creates a unique magnetic environment. In the 6,9-isomer, the protons on the

piperazine ring adjacent to the spiro center (C10-H) and the nitrogen (N6-H) are critical.

Predicted Chemical Shifts (Parent Amine in CDCl3):

δ 1.45 - 1.80 ppm (m, 8H): Cyclopentane ring protons. Often appear as two overlapping

multiplets (C1/C4 vs C2/C3).

δ 2.60 - 2.90 ppm (m, 4H): Piperazine ring protons (C7-H, C8-H).

δ 2.95 ppm (s, 2H): C10-H (Isolated CH₂ between spiro C5 and N9). Diagnostic Singlet if N9

is tertiary; AB quartet if N9 is secondary/chiral.

δ 1.5 - 2.0 ppm (br s, 2H): NH protons (Exchangeable with D₂O).
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Experimental Shifts (8-Methyl-7,10-Dione Derivative in DMSO-d6):

Note: The dione structure rigidifies the ring.

δ 10.73 ppm (s, 1H): Amide NH (N6-H).

δ 2.73 ppm (s, 3H): Methyl group (if substituted at C8).[2]

δ 1.70 - 2.20 ppm (m, 8H): Cyclopentane envelope.

13C NMR Analysis (100/125 MHz)
The carbon spectrum provides the definitive proof of the spiro scaffold.

Table 2: Diagnostic 13C Signals

Carbon Position Type Shift (ppm) Notes

C5 (Spiro) Quaternary (Cq) 60.0 - 70.0

Most critical signal.

Significantly downfield

due to adjacent N6

(and N10 proximity).

C10 CH₂ 50.0 - 55.0
Adjacent to N9 and

Spiro C5.

C7, C8 CH₂ 40.0 - 46.0
Ethylene bridge of

piperazine.

C1, C4 CH₂ 30.0 - 38.0
Cyclopentane carbons

α to spiro.

C2, C3 CH₂ 23.0 - 25.0
Cyclopentane carbons

β to spiro.

C=O (Diones) Carbonyl 170.0 - 178.0
If present (amide/urea

carbonyls).

Analytical Workflow for QC

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.mdpi.com/1422-8599/2021/2/M1228
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319895?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This flowchart outlines the decision-making process for validating synthesized 6,9-
diazaspiro[4.5]decane batches.

Crude Synthesis Product

1. LC-MS Screening
Target: [M+H]+ 141.1

Mass Correct?

Prep-HPLC / Flash
(Amine functionalized silica)

Yes

Re-evaluate Synthesis
(Check for Ring Opening)

No2. 1H NMR (DMSO-d6)
Check Symmetry & Integration

Spiro Cq Detected?
(13C / HMBC)

Batch Release
(Purity > 95%)

Yes (60-70 ppm) No (Linear isomer)
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Caption: Step-by-step Quality Control workflow ensuring differentiation between the spiro-cycle

and potential ring-opened byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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